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Introduction

MXenes, a class of two-dimensional (2D) transition metal carbides and nitrides, have garnered
significant attention across various scientific disciplines due to their unique combination of
properties, including high electrical conductivity, excellent mechanical strength, and tunable
surface chemistry.[1][2][3] Among the diverse family of MXenes, Titanium Carbide (Ti3C2TXx) is
the most extensively studied, owing to its remarkable characteristics and wide-ranging potential
applications, particularly in the biomedical field and drug development.[4][5][6]

This document provides a comprehensive guide for the synthesis of Ti3C2Tx MXene from its
precursor, the Ti3AIC2 MAX phase. It is intended for researchers, scientists, and professionals
in drug development who are interested in exploring the potential of MXenes in their work. The
protocol details the wet chemical etching of the MAX phase to produce multilayered Ti3C2TX,
followed by delamination into single or few-layered flakes.[1][2]

Synthesis Overview
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The synthesis of Ti3C2Tx MXene from the Ti3AIC2 MAX phase is a "top-down" approach that
involves the selective etching of the 'A' element (Aluminum) from the layered ternary carbide
structure.[7][8] This process results in the formation of multilayered MXene, which can be
further processed to obtain delaminated, single-layer flakes. The entire process can be broadly
divided into two key stages: Etching and Delamination.

Experimental Workflow
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MAX Phase Preparation

Ti3AIC2 MAX Phase Powder

Etching
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Washing & Centrifugation
(Removal of Acid & Salts)
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(Collection of Delaminated Flakes)

Final Broduct

Delaminated Ti3C2Tx MXene Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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